Cas no 892417-06-0 (N-2-(2-methoxyphenyl)ethyl-2-{6-(4-methyl-2-phenyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide)

N-2-(2-methoxyphenyl)ethyl-2-{6-(4-methyl-2-phenyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
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- N-2-(2-methoxyphenyl)ethyl-2-{6-(4-methyl-2-phenyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide
- Acetamide, N-[2-(2-methoxyphenyl)ethyl]-2-[[6-(4-methyl-2-phenyl-5-thiazolyl)-3-pyridazinyl]thio]-
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- Inchi: 1S/C25H24N4O2S2/c1-17-24(33-25(27-17)19-9-4-3-5-10-19)20-12-13-23(29-28-20)32-16-22(30)26-15-14-18-8-6-7-11-21(18)31-2/h3-13H,14-16H2,1-2H3,(H,26,30)
- InChI Key: HAFWPVFJRPXUSK-UHFFFAOYSA-N
- SMILES: C(NCCC1=CC=CC=C1OC)(=O)CSC1=NN=C(C2SC(C3=CC=CC=C3)=NC=2C)C=C1
Experimental Properties
- Density: 1.33±0.1 g/cm3(Predicted)
- pka: 14.09±0.46(Predicted)
N-2-(2-methoxyphenyl)ethyl-2-{6-(4-methyl-2-phenyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2006-0174-4mg |
N-[2-(2-methoxyphenyl)ethyl]-2-{[6-(4-methyl-2-phenyl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanyl}acetamide |
892417-06-0 | 90%+ | 4mg |
$66.0 | 2023-05-19 | |
Life Chemicals | F2006-0174-50mg |
N-[2-(2-methoxyphenyl)ethyl]-2-{[6-(4-methyl-2-phenyl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanyl}acetamide |
892417-06-0 | 90%+ | 50mg |
$160.0 | 2023-05-19 | |
Life Chemicals | F2006-0174-10mg |
N-[2-(2-methoxyphenyl)ethyl]-2-{[6-(4-methyl-2-phenyl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanyl}acetamide |
892417-06-0 | 90%+ | 10mg |
$79.0 | 2023-05-19 | |
Life Chemicals | F2006-0174-20mg |
N-[2-(2-methoxyphenyl)ethyl]-2-{[6-(4-methyl-2-phenyl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanyl}acetamide |
892417-06-0 | 90%+ | 20mg |
$99.0 | 2023-05-19 | |
Life Chemicals | F2006-0174-3mg |
N-[2-(2-methoxyphenyl)ethyl]-2-{[6-(4-methyl-2-phenyl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanyl}acetamide |
892417-06-0 | 90%+ | 3mg |
$63.0 | 2023-05-19 | |
Life Chemicals | F2006-0174-5μmol |
N-[2-(2-methoxyphenyl)ethyl]-2-{[6-(4-methyl-2-phenyl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanyl}acetamide |
892417-06-0 | 90%+ | 5μl |
$63.0 | 2023-05-19 | |
Life Chemicals | F2006-0174-20μmol |
N-[2-(2-methoxyphenyl)ethyl]-2-{[6-(4-methyl-2-phenyl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanyl}acetamide |
892417-06-0 | 90%+ | 20μl |
$79.0 | 2023-05-19 | |
Life Chemicals | F2006-0174-2μmol |
N-[2-(2-methoxyphenyl)ethyl]-2-{[6-(4-methyl-2-phenyl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanyl}acetamide |
892417-06-0 | 90%+ | 2μl |
$57.0 | 2023-05-19 | |
Life Chemicals | F2006-0174-2mg |
N-[2-(2-methoxyphenyl)ethyl]-2-{[6-(4-methyl-2-phenyl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanyl}acetamide |
892417-06-0 | 90%+ | 2mg |
$59.0 | 2023-05-19 | |
Life Chemicals | F2006-0174-40mg |
N-[2-(2-methoxyphenyl)ethyl]-2-{[6-(4-methyl-2-phenyl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanyl}acetamide |
892417-06-0 | 90%+ | 40mg |
$140.0 | 2023-05-19 |
N-2-(2-methoxyphenyl)ethyl-2-{6-(4-methyl-2-phenyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide Related Literature
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Fabiano Barreto,Jéssica Melo,Louise Jank,Maria do Carmo Ruaro Peralba,Tânia Mara Pizzolato Anal. Methods, 2012,4, 2822-2830
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Anjeeta Rani,Pannuru Venkatesu Phys. Chem. Chem. Phys., 2018,20, 20315-20333
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Chuanliang Chen,Yao Xu,Shaohang Wu,Shasha Zhang,Zhichun Yang,Wenjun Zhang,Hongmei Zhu,Zhenzhong Xiong,Weitao Chen,Wei Chen J. Mater. Chem. A, 2018,6, 7903-7912
Additional information on N-2-(2-methoxyphenyl)ethyl-2-{6-(4-methyl-2-phenyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide
N-2-(2-Methoxyphenyl)Ethyl-2-{6-(4-Methyl-2-Phenyl-1,3-Thiazol-5-Yl)Pyridazin-3-Ylsulfanyl}Acetamide: A Comprehensive Overview
The compound with CAS No 892417-06-0, known as N-2-(2-methoxyphenyl)ethyl-2-{6-(4-methyl-2-phenyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which combines several functional groups and heterocyclic systems, making it a promising candidate for various therapeutic applications. Recent studies have highlighted its potential in targeting specific biological pathways, particularly those involved in inflammatory diseases and cancer.
The molecular structure of N-2-(2-methoxyphenyl)ethyl... is characterized by a thiazole ring fused with a pyridazine moiety, which is further connected to an acetamide group via a sulfanyl linkage. This unique arrangement allows the molecule to interact with various biological targets, including protein kinases and enzymes involved in cellular signaling. The presence of the methoxyphenyl group introduces additional electronic effects, enhancing the compound's bioavailability and stability in physiological conditions.
Recent research has focused on the anti-inflammatory properties of this compound. Studies conducted in vitro have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound could be a potential lead for developing novel anti-inflammatory agents. Furthermore, preclinical trials have shown that it exhibits selective cytotoxicity against cancer cells, particularly those resistant to conventional chemotherapy drugs.
The synthesis of N-2-(2-methoxyphenyl)ethyl... involves a multi-step process that incorporates advanced organic synthesis techniques. The key steps include the formation of the thiazole ring through a condensation reaction and the subsequent coupling with the pyridazine moiety via a sulfide linkage. The optimization of these steps has been crucial in improving the overall yield and purity of the compound.
In terms of pharmacokinetics, this compound demonstrates favorable absorption profiles in animal models. Its ability to cross cellular membranes efficiently is attributed to its lipophilic nature, which is influenced by the presence of aromatic rings and sulfur atoms. However, further studies are required to fully understand its metabolism and excretion pathways in humans.
One of the most exciting developments involving this compound is its potential application in targeted drug delivery systems. Researchers are exploring its use as a carrier for delivering anti-cancer drugs directly to tumor sites. The molecule's ability to bind specific receptors on cancer cells makes it an ideal candidate for such applications.
In conclusion, N-2-(2-methoxyphenyl)ethyl... represents a significant advancement in medicinal chemistry. Its unique structure, combined with promising biological activities, positions it as a potential breakthrough in treating various diseases. As research continues to unfold, this compound holds immense promise for future therapeutic interventions.
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